Cas no 118-72-9 (2,6-Dimethylthiophenol)

• Product Name: 2,6-Dimethylthiophenol
• CAS No: 118-72-9
• MF: C₈H₁₀S
• MW: 138.230000972748
• MDL: MFCD00010021
• CID: 35885
• Update Time: 2026-05-14

2,6-Dimethylthiophenol Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethylbenzenethiol
• 2,6-Dimethylthiophenol
• FEMA 3666
• 2,6-Thioxylenol
• 2,6-DIMETHYLTHIOPHEN
• 2,6-Dimethylbenzolthiol
• DIMETHYLTHIOPHENOL, 2,6-
• 2,6-dimethyl-benzenethio
• 2,6-Dimethylthiophenol,96%
• 2,6-DIMETHYLTHIOPHENOL 97%
• 2,6-dimethyl thiophenol
• BENZENETHIOL, 2,6-DIMETHYL-
• 2,6-Xylenethiol
• 2,6-Xylyl mercaptan
• 2,6-Dimethylphenylthiol
• 2,6-Dimethyl-benzenethiol
• QCLJODDRBGKIRW-UHFFFAOYSA-N
• 3A223G78P4
• FEMA No. 3666
• m-Xylene-2-thiol
• 2-Mercapto-m-xylene
• PubChem15272
• 2,6-Xylenethiol, 8CI
• Benzenethiol,2,6-dimethyl-
• 2,6-Dimethylbenzenethiol #
• 2,6-dime

• MDL： MFCD00010021
• Inchi： 1S/C8H10S/c1-6-4-3-5-7(2)8(6)9/h3-5,9H,1-2H3
• InChI Key： QCLJODDRBGKIRW-UHFFFAOYSA-N
• SMILES： S([H])C1C(C([H])([H])[H])=C([H])C([H])=C([H])C=1C([H])([H])[H]
• BRN： 1099405

Computed Properties

• Exact Mass: 138.05000
• Monoisotopic Mass: 138.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Colorless to yellow liquid.
• Density: 1.038 g/mL at 25 °C(lit.)
• Melting Point: -30°C (estimate)
• Boiling Point: 122 °C/50 mmHg(lit.)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: n20/D 1.5749(lit.)
• PSA: 38.80000
• LogP: 2.59210
• Sensitiveness: Moisture Sensitive
• FEMA: 3666 | 2,6-DIMETHYLTHIOPHENOL
• Solubility: Slightly soluble in water, soluble in oil.

2,6-Dimethylthiophenol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• TSCA：T
• Risk Phrases：R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates